4-(Methylamino)Benzenesulfonamide

• IUPAC Name: 4-(methylamino)benzenesulfonamide
• InChI: InChI=1S/C7H10N2O2S/c1-9-6-2-4-7(5-3-6)12(8,10)11/h2-5,9H,1H3,(H2,8,10,11)
• InChI Key: FJVAYUUWTJKKNC-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC=C(C=C1)S(=O)(=O)N
• Molecular Formula: C7H10N2O2S
• DSSTOX Substance ID: DTXSID40562172
• Molecular Weight: 186.23 g/mol
• CAS RN: 16891-79-5

Description

4-Methylamino-benzenesulfonamide is an organic compound with the molecular formula C7H10N2O2S. It is a derivative of benzenesulfonamide, where a methylamino group is attached to the benzene ring.

Scientific Research Applications

4-Methylamino-benzenesulfonamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use as a pharmaceutical intermediate in the development of new drugs.

Industry: It is utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Methylamino-benzenesulfonamide involves its interaction with specific molecular targets. For instance, it can inhibit enzymes such as carbonic anhydrase, which plays a role in various physiological processes. The compound’s structure allows it to bind to the active site of the enzyme, thereby blocking its activity and leading to therapeutic effects .

Similar Compounds:

Sulfanilamide: Another sulfonamide with similar antibacterial properties.

Sulfadiazine: Used in combination with other drugs to treat infections.

Sulfamethoxazole: Commonly used in combination with trimethoprim for bacterial infections.

Uniqueness: 4-Methylamino-benzenesulfonamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its methylamino group enhances its reactivity and potential for forming various derivatives, making it a valuable compound in both research and industrial applications .

Safety and Hazards

The safety data sheet for benzenesulfonamide, a related compound, indicates that it is harmful if swallowed. It is recommended to wash hands and any exposed skin thoroughly after handling and to avoid eating, drinking, or smoking when using this product.

Future Directions

Research on benzenesulfonamide derivatives, including 4-(Methylamino)Benzenesulfonamide, is ongoing. These compounds have shown potential in the development of new anticancer agents, particularly through the inhibition of carbonic anhydrase IX. Further studies are needed to fully understand the potential applications of these compounds in medicine and other fields.

Biochemical Analysis

Biochemical Properties

4-(Methylamino)Benzenesulfonamide has been found to interact with enzymes such as carbonic anhydrase IX . This interaction is believed to inhibit the enzyme, which plays a crucial role in many solid tumors

Cellular Effects

The compound has shown significant inhibitory effects against cancer cell lines, including triple-negative breast cancer cell line (MDA-MB-231) and another breast cancer cell line (MCF-7) . It influences cell function by inducing apoptosis in MDA-MB-231 cells .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules like carbonic anhydrase IX, leading to enzyme inhibition . This inhibition can result in changes in gene expression and cellular metabolism .

Metabolic Pathways

It is known to interact with carbonic anhydrase IX

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Methylamino-benzenesulfonamide typically involves the reaction of benzenesulfonyl chloride with methylamine. The reaction is carried out in an organic solvent such as dichloromethane, under controlled temperature conditions to ensure the formation of the desired product .

Industrial Production Methods: In an industrial setting, the production of 4-Methylamino-benzenesulfonamide may involve large-scale reactions using similar reagents and conditions. The process is optimized for yield and purity, often involving additional purification steps such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions: 4-Methylamino-benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can convert it into corresponding amines.

Substitution: It can participate in nucleophilic substitution reactions, where the sulfonamide group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed under basic or acidic conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while reduction can produce primary or secondary amines .